Cas no 2060021-06-7 (2-Amino-2-(3-fluoropropyl)-4-methylpentanoic acid)

• Product Name: 2-Amino-2-(3-fluoropropyl)-4-methylpentanoic acid
• CAS No: 2060021-06-7
• MF: C₉H₁₈FNO₂
• MW: 191.243126392365
• MDL: MFCD30477604
• CID: 5212381
• PubChem ID: 137702054
• Update Time: 2025-05-25

2-Amino-2-(3-fluoropropyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3-fluoropropyl)-4-methylpentanoic acid
• 2-Amino-2-(3-fluoropropyl)-4-methylpentanoicacid
• CID 137702054

• MDL： MFCD30477604
• Inchi： 1S/C9H18FNO2/c1-7(2)6-9(11,8(12)13)4-3-5-10/h7H,3-6,11H2,1-2H3,(H,12,13)
• InChI Key： BAVJSHWRAVJUAH-UHFFFAOYSA-N
• SMILES： FCCCC(C(=O)O)(CC(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 173
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-2-(3-fluoropropyl)-4-methylpentanoic acid

Introduction to 2-Amino-2-(3-fluoropropyl)-4-methylpentanoic acid (CAS No. 2060021-06-7) and Its Emerging Applications in Chemical Biology

2-Amino-2-(3-fluoropropyl)-4-methylpentanoic acid, identified by its Chemical Abstracts Service (CAS) number 2060021-06-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, featuring a branched-chain structure with both amino and fluorine substituents, presents a promising scaffold for the development of novel therapeutic agents and biochemical probes. The presence of a fluorine atom at the 3-position of the propyl side chain introduces a degree of metabolic stability and lipophilicity, making it an attractive candidate for drug design.

The molecular structure of 2-amino-2-(3-fluoropropyl)-4-methylpentanoic acid consists of a five-carbon backbone with modifications at both the α and β positions. The α-amino group provides a reactive site for further functionalization, while the β-fluoropropyl side chain enhances solubility and binding affinity in biological systems. Such structural features have positioned this compound as a valuable intermediate in synthetic chemistry, particularly in the synthesis of peptidomimetics and protease inhibitors.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-amino-2-(3-fluoropropyl)-4-methylpentanoic acid as a lead compound for targeting various disease-related proteins. Studies have demonstrated its ability to interact with enzymes involved in metabolic pathways, suggesting applications in treating conditions such as diabetes and hyperlipidemia. The fluorine substituent, in particular, has been shown to improve pharmacokinetic profiles by enhancing binding affinity and reducing susceptibility to enzymatic degradation.

In the realm of drug discovery, 2-amino-2-(3-fluoropropyl)-4-methylpentanoic acid has been explored as a building block for peptidomimetic drugs. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid degradation. The incorporation of this compound into peptidomimetic scaffolds has led to the development of novel molecules with enhanced stability and target specificity. For instance, derivatives of this compound have shown promise in inhibiting proteases that play a role in cancer progression.

The fluorine atom in 2-amino-2-(3-fluoropropyl)-4-methylpentanoic acid also makes it an attractive candidate for positron emission tomography (PET) imaging probes. Fluorinated compounds are widely used in PET scans due to their favorable properties, including high sensitivity and low toxicity. Researchers have synthesized fluorinated analogs of this compound and evaluated their efficacy as tracers for neurodegenerative diseases such as Alzheimer's disease. Preliminary results indicate that these probes exhibit high binding affinity to amyloid-beta plaques, making them potential diagnostic tools.

Furthermore, the structural motif of 2-amino-2-(3-fluoropropyl)-4-methylpentanoic acid has been leveraged in the development of antimicrobial agents. The combination of an amino group and a fluorinated side chain creates a scaffold that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent studies have identified derivatives of this compound that exhibit potent activity against multidrug-resistant bacteria, highlighting its potential as an alternative to conventional antibiotics.

The synthetic routes to 2-amino-2-(3-fluoropropyl)-4-methylpentanoic acid have also seen significant innovation. Modern synthetic methodologies, including transition metal-catalyzed reactions and enantioselective catalysis, have enabled the efficient production of this compound with high enantiomeric purity. These advances have not only facilitated its use in research but also paved the way for large-scale manufacturing if commercial applications emerge.

Looking ahead, the future prospects for 2-amino-2-(3-fluoropropyl)-4-methylpentanoic acid are promising, particularly as more research uncovers its biological activities and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness its capabilities. As computational tools continue to improve, virtual screening approaches will likely identify new applications for this compound beyond those currently envisioned.

In conclusion, 2-amino-2-(3-fluoropropyl)-4-methylpentanoic acid (CAS No. 2060021-06-7) represents a significant advancement in chemical biology due to its unique structural features and broad range of potential applications. Its role as an intermediate in drug discovery, imaging probe, and antimicrobial agent underscores its versatility and importance in modern research. As scientific understanding evolves, it is anticipated that this compound will continue to play a pivotal role in developing innovative solutions for complex biological challenges.